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Abstract

Barium-135 (13°Ba) is a stable, naturally occurring isotope of the alkaline earth metal barium.
Comprising approximately 6.59% of natural barium, its unique nuclear properties, particularly
its non-zero nuclear spin, make it a valuable tool in various scientific fields, most notably in
nuclear magnetic resonance (NMR) spectroscopy. This technical guide provides a
comprehensive overview of the discovery, synthesis, and key properties of Barium-135. It
details experimental protocols for its enrichment and production, presents its nuclear and
physical data in structured tables, and visualizes relevant nuclear processes through detailed
diagrams. This document is intended to serve as a core resource for researchers, scientists,
and professionals in drug development who are interested in leveraging the properties of
Barium-135 in their work.

Discovery and Historical Context

The discovery of Barium-135 is intrinsically linked to the identification of barium as an element.
In 1772, Carl Wilhelm Scheele distinguished baryta (barium oxide) from lime, though he did not
isolate the elemental form.[1] Sir Humphry Davy first isolated elemental barium in 1808 through
the electrolysis of molten barium salts.[1] The existence of isotopes was not understood at the
time of barium's discovery. The realization that elements could exist in forms with differing
atomic weights came much later with the work of Frederick Soddy in 1913. The stable isotopes
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of barium, including Barium-135, were identified and characterized with the development of
mass spectrometry in the early 20th century.

Quantitative Data
Nuclear Properties of Barium-135

A summary of the key nuclear properties of Barium-135 is presented in Table 1. These
properties are fundamental to its applications in nuclear physics and spectroscopy.

Property Value
Atomic Number (2) 56

Mass Number (A) 135
Neutron Number (N) 79

Atomic Mass (Da) 134.9056886
Natural Abundance (%) 6.59
Half-life Stable
Nuclear Spin (1) 3/2
Nuclear Magnetic Moment (u/uN) +0.8381(2)
Quadrupole Moment (Q/barn) +0.153(2)
Gyromagnetic Ratio (y/107 rad T-t s71) 2.6755

Table 1: Key nuclear properties of Barium-135.

Physical Properties of Elemental Barium

The physical properties of elemental barium are provided in Table 2 for general reference.
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Property Value
Melting Point (K) 1000
Boiling Point (K) 2118
Density (g/cm?3) 3.62

Crystal Structure

Body-Centered Cubic (BCC)

Atomic Radius (pm)

222

Electronegativity (Pauling Scale)

0.89

Table 2: Selected physical properties of elemental barium.

NMR Spectroscopic Properties of Barium-135

Barium-135 is an NMR-active nucleus, making it useful for specialized spectroscopic studies.

[2] Table 3 summarizes its key NMR properties.

Property Value
Spin 3/2
Natural Abundance (%) 6.592
Chemical Shift Range (ppm) ~20
Frequency Ratio (=) (%) 9.934457

Reference Compound

0.5 M BaClz in D20

Linewidth of Reference (Hz)

707

Receptivity relative to *H (natural abundance)

3.30x 10

Table 3: NMR spectroscopic properties of Barium-135.[2]

Synthesis and Production of Barium-135
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As a stable, naturally occurring isotope, the "synthesis" of Barium-135 primarily refers to its
enrichment from natural barium, which is a mixture of seven isotopes. Additionally, Barium-135
is a decay product of the radioactive isotope Lanthanum-135.

Isotope Enrichment from Natural Barium

The separation of Barium-135 from other barium isotopes is a significant challenge due to their
identical chemical properties. The primary method for enrichment is electromagnetic isotope
separation (EMIS), which is used by major isotope providers like the National Isotope
Development Center (NIDC). For laboratory-scale separation, cation exchange
chromatography can be employed.

This protocol provides a general methodology for the separation of barium isotopes.
Optimization of parameters is crucial for achieving high enrichment of Barium-135.

Objective: To enrich Barium-135 from a natural barium sample using cation exchange
chromatography.

Materials:

o Cation exchange resin (e.g., AG50W-X8, 200-400 mesh)

e Glass chromatography column

e Natural Barium Chloride (BaClz) solution

» Hydrochloric acid (HCI) solutions of varying concentrations (e.g., 2.5 N)

« Nitric acid (HNO3) solutions of varying concentrations (e.g., 2.0 N)

¢ Inductively Coupled Plasma Mass Spectrometer (ICP-MS) for isotopic analysis
Procedure:

e Resin Preparation and Column Packing:

o Prepare a slurry of the cation exchange resin in deionized water.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Pack the chromatography column with the resin slurry to the desired bed height, ensuring
no air bubbles are trapped.

o Equilibrate the column by passing several column volumes of the initial eluent (e.g., 2.5 N
HCI) through it.

e Sample Loading:
o Dissolve the natural barium salt (e.g., BaClz) in a minimal volume of the initial eluent.
o Carefully load the sample solution onto the top of the resin bed.

e Elution:

o Begin the elution process by passing the eluent through the column. The lighter isotopes
of barium will generally elute slightly faster than the heavier isotopes.

o A common procedure involves an initial elution with a specific concentration of HCI (e.g.,
20 mL of 2.5 N HCI) to remove matrix elements, followed by elution with a different acid,
such as HNOs (e.g., 12 mL of 2.0 N HNOs), to collect the barium fraction.[3]

o Collect small fractions of the eluate sequentially.
e |sotopic Analysis:
o Analyze the isotopic composition of each collected fraction using an ICP-MS.[3]
o lIdentify the fractions that are enriched in Barium-135.
» Consolidation and Purification:
o Combine the fractions with the highest Barium-135 enrichment.

o If necessary, further purification steps can be performed to remove any remaining
impurities.

Workflow Diagram:
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Figure 1: Experimental workflow for the enrichment of Barium-135 using cation exchange
chromatography.

Production via Nuclear Reaction and Decay

Barium-135 is the stable daughter product of the radioactive isotope Lanthanum-135 (33°La).
Therefore, the production of 135La is a direct pathway to obtaining 13°Ba. 13°La can be produced
in a cyclotron by bombarding a Barium-136 (13¢Ba) target with protons, inducing a (p,2n)
reaction.

Nuclear Reaction: 13¢Ba + p — 13La + 2n

The resulting 13°La then decays to stable 13°Ba via electron capture with a half-life of
approximately 19.5 hours.[3]

Decay Equation: 3°La + e~ — 13°Ba + ve

The decay of Lanthanum-135 to Barium-135 proceeds primarily through electron capture. This
process involves the capture of an inner atomic electron by a proton in the nucleus, which is
then converted into a neutron, and a neutrino is emitted. The decay can proceed to the ground
state or to excited states of Barium-135, which then de-excite by emitting gamma rays or
conversion electrons.

Figure 2: Simplified decay scheme of Lanthanum-135 to Barium-135. Note that branching
ratios to excited states are not fully detailed in publicly available data.

Applications in Research and Drug Development

The primary application of enriched Barium-135 lies in Nuclear Magnetic Resonance (NMR)
spectroscopy.[2] As a stable isotope with a nuclear spin of 3/2, it can be used as a probe to
study the local chemical environment of barium ions in various systems.

Barium-135 NMR Spectroscopy

While 13°5Ba NMR is not as common as other nuclei due to its relatively low gyromagnetic ratio
and the presence of a significant quadrupole moment which leads to broad signals, it can
provide valuable information in specific applications.[2] The chemical shift of 13°Ba is sensitive
to its coordination environment, making it a useful tool for studying:
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 lon Binding: Investigating the binding of barium ions to macromolecules, including proteins
and nucleic acids. This can be relevant in understanding the role of divalent cations in
biological systems.

o Materials Science: Characterizing the structure and dynamics of barium-containing
materials, such as ceramics and glasses.

Potential in Drug Development

While direct applications of Barium-135 in drug development are not widely documented, its
use in NMR can be extrapolated to pharmaceutical research:

o Competitive Binding Assays: In cases where a drug candidate is designed to displace a
metal ion from a binding site, 13°Ba NMR could potentially be used to monitor the
displacement of barium, providing insights into the drug's efficacy.

e Formulation Studies: For drug formulations that include barium-containing excipients, 13°Ba
NMR could be used to study the interaction of the active pharmaceutical ingredient (API)
with the excipient at a molecular level.

It is important to note that the broader applications of barium in medicine are dominated by the
use of non-enriched barium sulfate as a contrast agent in medical imaging. The use of specific
barium isotopes like Barium-135 is currently limited to specialized research areas.

Conclusion

Barium-135, a stable isotope of barium, possesses unique nuclear properties that make it a
valuable tool for scientific research, particularly in the field of NMR spectroscopy. While its
natural abundance is relatively low, methods for its enrichment through chromatographic
techniques and its production via the decay of Lanthanum-135 are established. The ability to
probe the local environment of barium ions using 3°Ba NMR opens up possibilities for detailed
studies of ion binding in biological and material systems. Although direct applications in drug
development are still emerging, the principles of its use in NMR spectroscopy suggest potential
utility in specialized areas of pharmaceutical research. This guide provides a foundational
understanding of Barium-135, from its discovery to its synthesis and potential applications, to
aid researchers in harnessing its unique properties for future scientific advancements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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